Cas no 1226221-62-0 (1-(3-Methoxyphenyl)piperidin-2-one)

• Product Name: 1-(3-Methoxyphenyl)piperidin-2-one
• CAS No: 1226221-62-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD04037138
• CID: 5157767
• PubChem ID: 17919820
• Update Time: 2025-05-23

1-(3-Methoxyphenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)piperidin-2-one
• 2-Piperidinone, 1-(3-methoxyphenyl)-
• 1-(3-Methoxyphenyl)piperidin-2-one

• MDL： MFCD04037138
• Inchi： 1S/C12H15NO2/c1-15-11-6-4-5-10(9-11)13-8-3-2-7-12(13)14/h4-6,9H,2-3,7-8H2,1H3
• InChI Key： KLOOVEKZEIYBEP-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(3-Methoxyphenyl)piperidin-2-one

1-(3-Methoxyphenyl)piperidin-2-one: A Comprehensive Overview

1-(3-Methoxyphenyl)piperidin-2-one is a chemical compound with the CAS number 1226221-62-0. This compound belongs to the class of piperidinones, which are six-membered ring structures containing a ketone group. The presence of the methoxyphenyl group at the 3-position introduces unique electronic and steric properties, making this compound a subject of interest in various fields, including pharmaceuticals, agrochemicals, and material sciences.

Recent studies have highlighted the potential of 1-(3-Methoxyphenyl)piperidin-2-one as a building block in drug discovery. Its ability to act as a versatile scaffold has been explored in the development of novel bioactive molecules. For instance, researchers have utilized this compound to synthesize inhibitors for key enzymes involved in metabolic disorders and neurodegenerative diseases. The methoxy group at the 3-position plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability.

The synthesis of 1-(3-Methoxyphenyl)piperidin-2-one involves a multi-step process that typically begins with the preparation of the corresponding piperidine derivative. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the reaction conditions, ensuring high yields and purity. These methods not only improve the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of structural characterization, 1-(3-Methoxyphenyl)piperidin-2-one has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its molecular geometry, revealing a planar arrangement around the ketone group and a slight twist in the piperidine ring due to steric hindrance from the methoxyphenyl substituent.

The application of 1-(3-Methoxyphenyl)piperidin-2-one extends beyond drug discovery. It has been explored as a precursor for advanced materials, such as polymeric films with tailored mechanical and thermal properties. The compound's ability to undergo polymerization under mild conditions makes it a promising candidate for use in biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical applications.

From an environmental perspective, the degradation pathways of 1-(3-Methoxyphenyl)piperidin-2-one have been investigated to assess its potential impact on ecosystems. Studies indicate that under aerobic conditions, the compound undergoes rapid biodegradation, primarily through microbial action. This suggests that its environmental footprint is relatively low, provided proper handling and disposal protocols are followed.

In conclusion, 1-(3-Methoxyphenyl)piperidin-2-one is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new facets of this compound's potential, its role in shaping future innovations is expected to grow significantly.